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Compound of Interest

Compound Name:
2-(4-Benzoyl-3-

hydroxyphenoxy)ethyl acrylate

Cat. No.: B098720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 2-(4-Benzoyl-3-
hydroxyphenoxy)ethyl acrylate, a versatile monomer widely utilized for its ultraviolet (UV)

absorbing properties. This document details its chemical identity, properties, synthesis, and key

applications, with a focus on quantitative data and experimental protocols to support

researchers and professionals in drug development and material science.

Chemical Identity and Synonyms
2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate is known by a variety of names in scientific

literature and commercial products. A comprehensive list of its synonyms is provided below to

aid in literature searches and material sourcing.
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Identifier Type Identifier

IUPAC Name
2-(4-benzoyl-3-hydroxyphenoxy)ethyl prop-2-

enoate[1]

CAS Number 16432-81-8[1][2]

EC Number 240-488-4

Trade Names
Cyasorb UV 2098, CYASORB UV-2098, UV-

2098, UV 416[1]

Common Synonyms 2-Hydroxy-4-acryloxyethoxybenzophenone

4-(2-Acryloxyethoxy)-2-hydroxybenzophenone

2-Propenoic acid, 2-(4-benzoyl-3-

hydroxyphenoxy)ethyl ester[1]

Acrylic acid, 4-ester with 2-hydroxy-4-(2-

hydroxyethoxy)benzophenone[1]

2-[3-hydroxy-4-(phenylcarbonyl)phenoxy]ethyl

prop-2-enoate[1]

Physicochemical Properties
A summary of the key physicochemical properties of 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl
acrylate is presented in the table below.
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Property Value

Molecular Formula C₁₈H₁₆O₅[1]

Molecular Weight 312.32 g/mol [3]

Appearance
White to off-white or light yellow powder/needle-

like crystals

Melting Point 77-80 °C (lit.)[4]

Solubility
Soluble in common organic solvents; Insoluble

in water

Purity ≥95-99%

Synthesis Protocol
The primary synthetic route for 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate involves the

esterification of 4-benzoyl-3-hydroxyphenol with acryloyl chloride. A representative

experimental protocol is detailed below.

Materials:
4-Benzoyl-3-hydroxyphenol (1.0 equivalent)

Acryloyl chloride (1.2-1.5 equivalents)

Triethylamine (1.5 equivalents)

Anhydrous dichloromethane (DCM)

Nitrogen gas

Procedure:
In a reaction vessel under a nitrogen atmosphere, dissolve 4-benzoyl-3-hydroxyphenol in

anhydrous dichloromethane.

Cool the solution to 0-5 °C using an ice bath.
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Slowly add triethylamine to the reaction mixture, which acts as a base and catalyst.

Add acryloyl chloride dropwise to the solution over a period of time, maintaining the

temperature at 0-5 °C.

Allow the reaction to proceed at 0-5 °C for 2 hours.

Gradually warm the reaction mixture to room temperature and stir for an additional 12 hours

to ensure the reaction goes to completion.

Upon completion, the reaction mixture can be worked up using standard procedures,

including washing with water and brine, drying over an anhydrous salt (e.g., sodium sulfate),

and removal of the solvent under reduced pressure.

The crude product can be purified by recrystallization or column chromatography to yield the

final product.
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Reactants

Reaction Conditions

Process

4-Benzoyl-3-hydroxyphenol

Mixing and Reaction

Acryloyl chloride

Triethylamine

Dichloromethane (solvent)

Nitrogen atmosphere

0-5°C then RT

Aqueous Workup
14 hours

Purification 2-(4-Benzoyl-3-
hydroxyphenoxy)ethyl acrylate

Final Product

Click to download full resolution via product page

Synthesis workflow for 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate.

Mechanism of Action as a UV Absorber
The primary function of 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate is to protect materials

from degradation caused by exposure to ultraviolet radiation. The benzophenone moiety within

its structure is a potent chromophore that efficiently absorbs UV light, particularly in the UVA

and UVB regions.
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Upon absorption of a UV photon, the molecule is promoted to an excited electronic state. It

then rapidly and efficiently dissipates this energy through non-radiative pathways, primarily as

heat, returning to its ground state. This process of absorbing harmful UV energy and converting

it into harmless thermal energy prevents the UV radiation from initiating detrimental

photochemical reactions, such as bond cleavage, within the polymer matrix it is incorporated

into. This mechanism is crucial for preventing yellowing, chalking, and loss of mechanical

properties in materials exposed to sunlight.

UV Photon (hν)

Molecule in
Ground State

Absorption

Molecule in
Excited State Protected Material

Prevents UV damage to materialNon-radiative decay

Heat Dissipation

Click to download full resolution via product page

Mechanism of UV absorption and energy dissipation.

Applications and Performance Data
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Due to its polymerizable acrylate group, 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate can

be covalently bonded into a polymer backbone. This significantly reduces issues of migration

and leaching that can occur with non-reactive UV absorbers, ensuring long-term protection.

Key Application Areas:
Ophthalmic Devices: It is widely used as a UV-blocking agent in the manufacturing of contact

lenses and intraocular lenses, protecting the eye from harmful UV radiation.

Polymer Coatings: Incorporated into various coatings, such as those for automotive finishes

and wood, to prevent degradation, yellowing, and loss of gloss upon sun exposure.

Adhesives and Dental Fillings: Its polymerizable nature and UV-absorbing properties make it

a valuable component in dental composites and other adhesive formulations.

Photolithography: The benzophenone moiety can act as a photoinitiator, making it useful in

high-resolution photolithographic processes for creating micro- and nanostructures.

Application Key Performance Benefit Typical Concentration

Contact Lenses

Covalent bonding prevents

leaching, ensuring long-term

UV protection for the eye.

Varies by formulation

Automotive Coatings

Prevents yellowing and

maintains gloss and

mechanical integrity of the

coating.

1-3% by weight

Wood Finishes

Protects the underlying wood

from discoloration and

degradation.

1-5% by weight

Dental Composites
Enhances photostability and

longevity of the filling material.
Varies by formulation

Toxicological and Biocompatibility Considerations
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While 2-(4-Benzoyl-3-hydroxyphenoxy)ethyl acrylate itself has not been extensively studied

for its effects on signaling pathways, research on related benzophenone derivatives has

indicated potential biological interactions. Some benzophenones have been shown to exhibit

estrogenic properties and can generate reactive oxygen species (ROS), which may lead to

cellular stress and apoptosis.

Studies on benzophenone-3 (a related compound) have suggested a potential to attenuate the

MAPK/ERK signaling pathway. Furthermore, some benzophenone derivatives have been

implicated in the activation of the Bax/Bcl-2/Caspase-3 apoptotic pathway in human cell lines.

It is important to note that the covalent incorporation of 2-(4-Benzoyl-3-
hydroxyphenoxy)ethyl acrylate into a polymer matrix is designed to minimize its leaching and

subsequent biological interaction. However, for applications in drug development and

biomedical devices, thorough biocompatibility and toxicological assessments are essential.
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Potential biological interactions of leached benzophenone derivatives.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b098720?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b098720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This technical guide provides a foundational understanding of 2-(4-Benzoyl-3-
hydroxyphenoxy)ethyl acrylate. For specific applications, further research and empirical

testing are recommended to optimize formulations and ensure safety and efficacy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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